Cas no 38557-29-8 (Iodocyclobutane)

• Product Name: Iodocyclobutane
• CAS No: 38557-29-8
• MF: C₄H₇I
• MW: 182.002853631973
• MDL: MFCD20621754
• CID: 1111814
• PubChem ID: 12937200
• Update Time: 2025-10-31

Iodocyclobutane Chemical and Physical Properties

Names and Identifiers

• Iodocyclobutane
• cyclobutane, iodo-
• DTXSID60513424
• DB-401645
• SCHEMBL33209
• PS-15526
• SY233989
• EN300-761681
• PB47653
• DXVOSTCYXXRQEW-UHFFFAOYSA-N
• 38557-29-8
• CS-0131037
• AMY6180
• MFCD20621754
• P17114

• MDL： MFCD20621754
• Inchi： 1S/C4H7I/c5-4-2-1-3-4/h4H,1-3H2
• InChI Key： DXVOSTCYXXRQEW-UHFFFAOYSA-N
• SMILES： IC1CCC1

Computed Properties

• Exact Mass: 181.95881
• Monoisotopic Mass: 181.95925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 30.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.9
• Boiling Point: 141.401°C at 760 mmHg
• Flash Point: 56.583°C
• Refractive Index: 1.57
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides

Additional information on Iodocyclobutane

Recent Advances in the Study of Iodocyclobutane (CAS: 38557-29-8) and Its Applications in Chemical Biology and Pharmaceutical Research

Iodocyclobutane (CAS: 38557-29-8) is a halogenated cyclobutane derivative that has garnered significant attention in recent years due to its unique chemical properties and potential applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on iodocyclobutane, focusing on its synthesis, reactivity, and emerging roles in pharmaceutical development. Recent studies highlight its utility as a versatile building block in organic synthesis and its potential as a scaffold for bioactive molecule design.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of iodocyclobutane as a precursor for the synthesis of strained cyclobutane-containing compounds, which are increasingly relevant in drug design due to their ability to improve metabolic stability and binding affinity. The research demonstrated that iodocyclobutane can undergo efficient cross-coupling reactions, enabling the rapid assembly of complex molecular architectures. This advancement opens new avenues for the development of cyclobutane-based therapeutics targeting GPCRs and kinases.

In the realm of chemical biology, iodocyclobutane has shown promise as a photoaffinity labeling agent. A recent Nature Chemical Biology publication (2024) detailed its application in covalent target identification, where its photoreactive properties facilitated the mapping of protein-ligand interactions with unprecedented precision. This technique is particularly valuable for studying challenging drug targets such as membrane proteins and transient protein-protein interactions.

From a pharmaceutical perspective, iodocyclobutane derivatives are being investigated as potential candidates for treating inflammatory diseases. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) reported that iodocyclobutane-containing small molecules exhibited potent inhibition of NF-κB signaling, suggesting their potential as novel anti-inflammatory agents. The unique steric and electronic properties of the cyclobutane ring appear to contribute to enhanced selectivity compared to traditional aromatic-based inhibitors.

The safety profile and metabolic stability of iodocyclobutane derivatives have also been the subject of recent investigation. A 2024 ADMET study in Chemical Research in Toxicology systematically evaluated the pharmacokinetic properties of various iodocyclobutane analogs, providing valuable data for future drug development efforts. The findings indicate that while these compounds generally show favorable metabolic stability, careful optimization of the iodine substitution pattern is necessary to minimize potential toxicity concerns.

Looking forward, researchers are particularly excited about the potential of iodocyclobutane in fragment-based drug discovery and PROTAC development. Its small size and ability to introduce three-dimensionality make it an attractive fragment for screening against challenging targets. Several pharmaceutical companies have included iodocyclobutane derivatives in their fragment libraries, as evidenced by recent patent applications in 2023-2024.

In conclusion, iodocyclobutane (CAS: 38557-29-8) represents a promising chemical entity with diverse applications in drug discovery and chemical biology. The recent surge in research activity surrounding this compound underscores its potential to address current challenges in medicinal chemistry, particularly in the development of novel therapeutic agents with improved physicochemical properties. Future research directions likely include further exploration of its reactivity patterns, expansion of its applications in bioconjugation chemistry, and optimization of its pharmacological properties for clinical translation.